Cas no 100445-18-9 (2(3H)-Benzothiazolone,3,6-dimethyl-)

• Product Name: 2(3H)-Benzothiazolone,3,6-dimethyl-
• CAS No: 100445-18-9
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 124096
• PubChem ID: 12726098
• Update Time: 2025-04-18

2(3H)-Benzothiazolone,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,3,6-dimethyl-
• 2(3H)-Benzothiazolone,3,6-dimethyl-(9CI)
• SCHEMBL4616475
• 3,6-Dimethyl-1,3-benzothiazol-2(3H)-one
• 100445-18-9
• 3,6-DIMETHYL-1,3-BENZOTHIAZOL-2-ONE

• Inchi： 1S/C9H9NOS/c1-6-3-4-7-8(5-6)12-9(11)10(7)2/h3-5H,1-2H3
• InChI Key： GORRQCDPRZIXNC-UHFFFAOYSA-N
• SMILES： S1C(N(C)C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 50.24000
• LogP: 1.90840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles